N-(3-cyclopropyl-1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[5-cyclopropyl-2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C24H28N6O4S/c1-3-19-15(2)25-24(27-23(19)32)30-21(14-20(28-30)16-6-7-16)26-22(31)17-8-10-18(11-9-17)35(33,34)29-12-4-5-13-29/h8-11,14,16H,3-7,12-13H2,1-2H3,(H,26,31)(H,25,27,32)
• InChI Key: KDVRCPHSIKQZLU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCCC5)C
• Molecular Formula: C24H28N6O4S
• Molecular Weight: 496.6 g/mol
• CAS No.: 1206996-89-5

Description

N-(3-cyclopropyl-1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C24H28N6O4S and its molecular weight is 496.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research has demonstrated the synthesis of novel pyrazolopyrimidines derivatives, showing potential as anticancer and anti-5-lipoxygenase agents. These compounds were evaluated for cytotoxic activities against cancer cell lines and 5-lipoxygenase inhibition, revealing structure-activity relationships (SAR) that guide the optimization of their therapeutic properties (Rahmouni et al., 2016).

Antimicrobial and Insecticidal Potentials

Another study focused on the synthesis of pyrimidine linked pyrazole heterocyclics via microwave irradiation. These compounds were evaluated for their insecticidal and antibacterial potential, showcasing a relationship between chemical structure and biological activity (Deohate & Palaspagar, 2020).

Anticancer Activities

Further research into the design and synthesis of pyrazolyl pyrazoline and pyrazolyl aminopyrimidine derivatives highlighted their potential as anticancer agents. These studies evaluated the compounds' in vitro cytotoxicity against various human cancer cell lines, identifying several analogs with significant cytotoxicity, suggesting their promise for therapeutic development (Alam et al., 2017).

Antiviral Activity

Research into benzamide-based 5-aminopyrazoles and their fused heterocycles revealed remarkable antiavian influenza virus activity. The synthesized compounds showed significant antiviral activities against bird flu influenza (H5N1), highlighting their potential as antiviral agents (Hebishy et al., 2020).

Heterocyclic Synthesis

The synthesis of heterocycles incorporating thiadiazole moiety against cotton leafworm, Spodoptera littoralis, showcased the versatility of certain precursors in generating a variety of bioactive heterocycles. These compounds were assessed for their insecticidal activity, contributing to the development of novel pest control agents (Fadda et al., 2017).